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Compound of Interest

Compound Name: Dimethyl methylphosphonate

Dimethyl methylphosphonate (DMMP) is a combustible liquid that poses significant health
risks, including serious eye irritation, potential genetic defects, and suspected damage to
fertility or an unborn child.[1][2][3] Adherence to strict safety protocols is therefore essential for
all researchers, scientists, and drug development professionals. This guide provides
immediate, procedural, and logistical information for the safe handling, storage, and disposal of
DMMP.

Hazard Identification and Classification

DMMP is classified under the Globally Harmonized System (GHS) with several key hazards.
Understanding these is the first step in safe handling.

Hazard Classification GHS Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid[1]
o H319: Causes serious eye

Eye Irritation Category 2A L

irritation[1][2]

o H340: May cause genetic

Germ Cell Mutagenicity Category 1B

defects[1][2][3]

H361: Suspected of damaging
Reproductive Toxicity Category 2 fertility or the unborn child[1][2]

[3]
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Operational Plan: Personal Protective Equipment
(PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment
should be used at all times when handling DMMP.[3][4]

Standards and

Body Part Required PPE .
Specifications
Must conform to EU EN166 or
US NIOSH standards. Tightly
Eye/Face Safety Goggles o o
fitting safety goggles with side-
shields are required.[4][5][6]
) ) Gloves must be inspected prior
Skin Chemical Impermeable Gloves

to use.[4]

Wear fire/flame resistant and

impervious clothing. A
Protective Clothing chemical-resistant apron and

long-sleeved clothing are

recommended.[4][7]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
exposure limits are exceeded
or irritation occurs.[5][6]

Respiratory Approved Respirator Recommended filter type is
ABEK or a combination
organic vapor/acid gas/HEPA
cartridge.[1][8] Work should be
conducted under a chemical
fume hood.[1][5][6]

Procedural Guidance: Handling and Storage

Safe handling and storage are critical to minimize risks of exposure and accidents.
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Safe Handling Protocol

o Obtain Instructions: Read and understand all safety precautions before handling the
substance.[1][4][5][6]

o Work in a Ventilated Area: Always handle DMMP in a well-ventilated area, preferably under a
chemical fume hood.[1][4][5][6]

e Ground Equipment: To prevent ignition from static electricity, all metal parts of equipment
must be grounded.[7] Use non-sparking tools.[3][4]

» Avoid Contact: Prevent contact with skin and eyes and avoid inhaling vapors or mists.[1][4]

e Hygiene: Wash hands thoroughly after handling.[1] Immediately remove any contaminated
clothing.[1] Do not eat, drink, or smoke in the work area.[7]

Storage Requirements

o Container: Store in the original, tightly closed container in a dry, cool, and well-ventilated
place.[3][4][7]

o Security: The storage area should be locked up or accessible only to authorized personnel.

[1]

e Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[2][7] Store separately from strong oxidizing agents, strong bases, and foodstuff containers.

[4][5][6][7]

Emergency and Disposal Plans
Spill and Leak Response

Immediate and appropriate action is required in the event of a spill.
Small Spills:
« |solate: Isolate the spill area for at least 50 meters (150 feet) in all directions.[9]

e Ventilate: Ensure adequate ventilation.[4]
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o Absorb: Use an inert absorbent material like vermiculite, dry sand, or absorbent paper to
soak up the spill.[7][9]

o Collect: Use spark-proof tools to collect the absorbed material and place it in a suitable,
sealed container for disposal.[3][4][9]

o Decontaminate: Wash the spill surface with a soap and water solution.[9]
Large Spills:

o Evacuate: Evacuate personnel from the area, considering an initial downwind evacuation of
at least 300 meters (1000 feet).[9]

o Contain: Dike the area far ahead of the liquid spill for later disposal. Prevent the product from
entering drains or waterways.[7]

e Follow Procedures: Follow the collection and decontamination steps for small spills.

Waste Disposal Plan

Waste material must be disposed of in accordance with all applicable national and local
regulations.[1]

Do Not Mix: Do not mix DMMP waste with other waste.[1]

o Use Original Containers: Leave chemicals in their original containers for disposal whenever
possible.[1]

o Contaminated Materials: Handle uncleaned containers and other contaminated materials
(e.g., absorbent paper, clothing) as you would the product itself.[1][9] Seal them in vapor-
tight plastic bags for disposal.[9]

o Approved Facility: Dispose of the contents and container at an approved waste disposal
plant.[1][5][6]

Immediate First Aid Measures
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In case of exposure, follow these emergency procedures immediately and seek medical

attention.

Exposure Route

First Aid Protocol

Inhalation

1. Move the victim to fresh air immediately.[3][4]
[5][6] 2. If breathing is difficult, administer
oxygen.[3][4][10] 3. If the victim is not breathing,
provide artificial respiration (do not use mouth-
to-mouth).[3][4][5][6] 4. Consult a physician
immediately.[3][10]

Skin Contact

1. Immediately remove all contaminated
clothing.[2][4] 2. Flood the affected skin with
water.[9] 3. Wash the area thoroughly with soap
and plenty of water for at least 15 minutes.[4][5]
[6][9] 4. Seek immediate medical attention.[5][6]

[°]

Eye Contact

1. Rinse cautiously with water for at least 15
minutes, also under the eyelids.[1][4][5][6] 2.
Remove contact lenses, if present and easy to
do. Continue rinsing.[1][5][6] 3. If eye irritation

persists, get medical advice/attention.[1]

Ingestion

1. Do NOT induce vomiting.[5][6][9] 2. If the
victim is conscious, rinse their mouth with water
and give 1 or 2 glasses of water to dilute the
chemical.[3][9] 3. Never give anything by mouth
to an unconscious person.[3][4] 4. Call a

physician or poison control center immediately.

[31(5][61e]

DMMP Safe Handling Workflow
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DMMP Safe Handling Workflow
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Caption: Workflow for the safe handling of Dimethyl methylphosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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